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Compound of Interest

Compound Name: Dammarenolic acid

Cat. No.: B1260506 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of dammarenolic acid as a

potential therapeutic agent against the Human Immunodeficiency Virus (HIV). This document

includes a summary of its anti-HIV activity, detailed protocols for key experimental assays, and

visualizations of its proposed mechanism of action and experimental workflows.

Introduction
Dammarenolic acid, a 3,4-secodammarane triterpenoid isolated from plants of the Aglaia

species, has demonstrated potent anti-retroviral activity in vitro.[1] It has been identified as a

promising lead compound for the development of novel antiretroviral drugs.[1] This document

outlines the current understanding of dammarenolic acid's anti-HIV properties and provides

standardized protocols for its further investigation.

Quantitative Data Summary
The anti-HIV-1 activity and cytotoxicity of dammarenolic acid have been evaluated in vitro.

The following table summarizes the key quantitative data.
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Proposed Mechanism of Action
Time-of-addition experiments have suggested that dammarenolic acid acts at an early stage

of the HIV-1 replication cycle.[1] Its kinetic profile is similar to that of Nevirapine, a well-

characterized non-nucleoside reverse transcriptase inhibitor (NNRTI).[1] This suggests that

dammarenolic acid may exert its anti-HIV effect by inhibiting the reverse transcriptase (RT)

enzyme, which is crucial for the conversion of viral RNA into DNA.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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